Cas no 61699-69-2 (3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
• CAS No: 61699-69-2
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 469444
• PubChem ID: 71393230
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
• 3,4-di(hexan-3-yloxy)cyclobut-3-ene-1,2-dione
• 3,4-Bis[(hexan-3-yl)oxy]cyclobut-3-ene-1,2-dione
• DTXSID90815004
• 61699-69-2

• Inchi： 1S/C16H26O4/c1-5-9-11(7-3)19-15-13(17)14(18)16(15)20-12(8-4)10-6-2/h11-12H,5-10H2,1-4H3
• InChI Key： MHKCZPRRDZHABK-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1OC(CC)CCC)=O)=O)C(CC)CCC

Computed Properties

• Exact Mass: 282.18318
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6